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Compound of Interest

Compound Name: NGB 2904 hydrochloride

Cat. No.: B060622 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This document provides essential guidance on the proper

disposal procedures for NGB 2904 hydrochloride, a potent and selective dopamine D3

receptor antagonist. Adherence to these protocols is critical to mitigate risks to personnel and

the environment.

NGB 2904 hydrochloride is classified with acute oral toxicity (Category 4), and as very toxic to

aquatic life with long-lasting effects (Acute Aquatic Toxicity Category 1 and Chronic Aquatic

Toxicity Category 1)[1]. Therefore, it must be handled and disposed of as hazardous waste.

Under no circumstances should this compound or its containers be disposed of in standard

laboratory trash or flushed down the drain[2][3].

Hazard Classification of NGB 2904 Hydrochloride
Hazard Classification Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life.

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.

Data sourced from the NGB 2904 hydrochloride Safety Data Sheet (SDS)[1].
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Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of NGB 2904 hydrochloride,

contaminated materials, and its empty containers.

Personal Protective Equipment (PPE)
Before handling NGB 2904 hydrochloride for any purpose, including disposal, ensure the

following PPE is worn:

Nitrile or neoprene gloves

Safety glasses or goggles

A laboratory coat

Disposal of Unused or Waste NGB 2904 Hydrochloride
Collection:

Collect all waste NGB 2904 hydrochloride, whether in solid or solution form, in a

designated hazardous waste container that is compatible with the chemical.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "NGB 2904 hydrochloride."

The label should also indicate the associated hazards (e.g., "Acutely Toxic," "Aquatic

Hazard").

Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory[3].

The SAA should be a designated benchtop, fume hood, or a cabinet.

Ensure the container is kept closed except when adding waste.

Disposal Request:
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Once the container is full or ready for disposal, contact your institution's Environmental

Health & Safety (EHS) office to arrange for pickup and disposal by an approved hazardous

waste contractor.

Disposal of Contaminated Labware and Debris
Segregation:

All disposable items that have come into contact with NGB 2904 hydrochloride, such as

pipette tips, gloves, and paper towels, must be considered hazardous waste.

Collect these items in a separate, clearly labeled hazardous waste bag or container.

Decontamination of Reusable Labware:

For reusable glassware and equipment, a thorough decontamination process is required.

Rinse the contaminated items with a suitable solvent (e.g., ethanol or another solvent in

which NGB 2904 hydrochloride is soluble) to remove all residues.

Collect the initial rinsate as hazardous waste in the designated liquid waste container.

Following the initial solvent rinse, wash the labware with soap and water.

Disposal of Empty NGB 2904 Hydrochloride Containers
Triple Rinsing:

An empty container that held NGB 2904 hydrochloride must be triple-rinsed before it can

be disposed of as non-hazardous waste[4][5].

First Rinse: Add a small amount of a suitable solvent to the container, cap it, and shake to

rinse all interior surfaces. Empty the rinsate into the designated hazardous waste

container.

Second and Third Rinses: Repeat the rinsing process two more times, collecting the

rinsate each time as hazardous waste.
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Container Defacing and Disposal:

After triple rinsing, deface or remove the original label on the container.

The clean, defaced container can then be disposed of in the appropriate laboratory glass

or solid waste stream.

Visualizing the Disposal Workflow
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of NGB 2904 hydrochloride and associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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